Cancer Drug Resistance
  • Disitertide
    Disitertide
    • Cat. No.:
    • B515574
    • CAS No.:
    • 272105-42-7
    • Molecular Formula:
    • C68H109N17O22S2
    • Molecular Weight:
    • 1580.8 g/mol
    Description
    Disitertide has been used in trials studying the treatment of Skin Fibrosis.
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  • Avapritinib
    Avapritinib
    • Cat. No.:
    • B605698
    • CAS No.:
    • 1703793-34-3
    • Molecular Formula:
    • C26H27FN10
    • Molecular Weight:
    • 498.6 g/mol
    Description
    Avapritinib, or BLU-285, is a selective tyrosine kinase inhibitor of KIT and platelet derived growth factor receptor alpha indicated for the treatment of unresectable, metastatic gastrointestinal stromal tumors ...
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  • Scutellarin
    Scutellarin
    • Cat. No.:
    • B1142295
    • CAS No.:
    • 116122-36-2
    • Molecular Formula:
    • C21H18O12
    • Molecular Weight:
    • 462.4 g/mol
    Description
    Scutellarin is the glycosyloxyflavone which is the 7-O-glucuronide of scutellarein. It has a role as an antineoplastic agent and a proteasome inhibitor. It is a glycosyloxyflavone, a glucosiduronic acid, a trihy...
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  • Zosuquidar Trihydrochloride
    Zosuquidar Trihydrochloride
    • Cat. No.:
    • B1662489
    • CAS No.:
    • 167354-41-8
    • Molecular Formula:
    • C32H34Cl3F2N3O2
    • Molecular Weight:
    • 637.0 g/mol
    Description
    Zosuquidar Trihydrochloride is a difluorocyclopropyl quinoline. Zosuquidar trihydrochloride binds with high affinity to P-glycoprotein and inhibits P-glycoprotein-mediated multidrug resistance (MDR). P-glycoprot...
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  • CASIN
    CASIN
    • Cat. No.:
    • B1668599
    • CAS No.:
    • 425399-05-9
    • Molecular Formula:
    • C20H22N2O
    • Molecular Weight:
    • 306.4 g/mol
    Description
    The Rho family of GTPases regulates diverse signal transduction pathways. One member, the cell division control protein 42 homolog (Cdc42), is involved in filopodia function, cell polarity, cell cycling, and oth...
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  • Chicoric acid
    Chicoric acid
    • Cat. No.:
    • B1668617
    • CAS No.:
    • 70831-56-0
    • Molecular Formula:
    • C22H18O12
    • Molecular Weight:
    • 474.4 g/mol
    Description
    Chicoric acid is an organooxygen compound. It has a role as a HIV-1 integrase inhibitor and a geroprotector. It is functionally related to a tetracarboxylic acid.
    Chicoric acid has been reported in Camellia s...
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  • Momordicine I
    Momordicine I
    • Cat. No.:
    • B8250890
    • CAS No.:
    • Molecular Formula:
    • C30H48O4
    • Molecular Weight:
    • 472.7 g/mol
    Description
    19-Norlanosta-5,24-diene-9-carboxaldehyde, 3,7,23-trihydroxy-, (3beta,7beta,9beta,10alpha,24R)- is a natural product found in Momordica charantia with data available.
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  • Abbv-cls-484
    Abbv-cls-484
    • Cat. No.:
    • B10829300
    • CAS No.:
    • 2489404-97-7
    • Molecular Formula:
    • C17H24FN3O4S
    • Molecular Weight:
    • 385.5 g/mol
    Description
    Osunprotafib is an orally bioavailable inhibitor of protein tyrosine phosphatase (PTP) non-receptor type 2 (PTPN2;  T-cell protein tyrosine phosphatase;  TCPTP) and type 1 (PTPN1;  PTP1B), with po...
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  • Lirafugratinib Hydrochloride
    Lirafugratinib Hydrochloride
    • Cat. No.:
    • B15574548
    • CAS No.:
    • 2688040-45-9
    • Molecular Formula:
    • C28H25ClFN7O2
    • Molecular Weight:
    • 546.0 g/mol
    Description
    Lirafugratinib Hydrochloride is the hydrochloride salt form of lirafugratinib, an orally bioavailable inhibitor of the fibroblast growth factor receptor 2 (FGFR2), with potential antineoplastic activity. Upon or...
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  • DETD-35
    DETD-35
    • Cat. No.:
    • B15615494
    • CAS No.:
    • Molecular Formula:
    • C27H24O6
    • Molecular Weight:
    • 444.5 g/mol
    Description
    DETD-35 is a useful research compound. Its molecular formula is C27H24O6 and its molecular weight is 444.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DETD-35 suitable for many research ...
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